![molecular formula C16H25ClN4O2 B6241553 tert-butyl 4-[(6-chloropyrazin-2-yl)(methyl)amino]azepane-1-carboxylate CAS No. 2377034-28-9](/img/no-structure.png)
tert-butyl 4-[(6-chloropyrazin-2-yl)(methyl)amino]azepane-1-carboxylate
Overview
Description
Tert-butyl 4-[(6-chloropyrazin-2-yl)(methyl)amino]azepane-1-carboxylate (TBCPC) is a novel azepane compound that has recently been developed for use in scientific research. This compound has been shown to possess a variety of properties that make it an attractive option for use in laboratory experiments. In
Mechanism of Action
The exact mechanism of action of tert-butyl 4-[(6-chloropyrazin-2-yl)(methyl)amino]azepane-1-carboxylate is still not fully understood. However, it is believed to interact with proteins and other molecules in a manner that is dependent on its structure and properties. It is thought to interact with proteins through hydrogen bonding and electrostatic interactions, as well as through van der Waals forces. Additionally, it is believed to interact with other molecules through hydrophobic interactions.
Biochemical and Physiological Effects
tert-butyl 4-[(6-chloropyrazin-2-yl)(methyl)amino]azepane-1-carboxylate has been shown to possess a variety of biochemical and physiological effects. It has been found to be an effective inhibitor of certain enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). Additionally, it has been shown to possess anti-inflammatory and analgesic properties. Furthermore, it has been found to possess anti-cancer properties, as well as anti-fungal and anti-bacterial properties.
Advantages and Limitations for Lab Experiments
There are a number of advantages associated with using tert-butyl 4-[(6-chloropyrazin-2-yl)(methyl)amino]azepane-1-carboxylate in laboratory experiments. First, it is relatively easy to synthesize, and the yield of the product is high. Additionally, it is a relatively stable compound, making it suitable for use in a variety of laboratory conditions. Furthermore, it is a relatively small molecule, making it easy to manipulate and study.
However, there are also some limitations associated with using tert-butyl 4-[(6-chloropyrazin-2-yl)(methyl)amino]azepane-1-carboxylate in laboratory experiments. First, it is a relatively new compound, and thus there is still much to be learned about its properties and mechanism of action. Additionally, it is not known how it will interact with other molecules in complex biological systems, making it difficult to predict its effects in vivo. Furthermore, it is not known how it will interact with other drugs or compounds, making it difficult to predict its effects when used in combination with other drugs.
Future Directions
There are a number of potential future directions for research into tert-butyl 4-[(6-chloropyrazin-2-yl)(methyl)amino]azepane-1-carboxylate. First, further research is needed to better understand its mechanism of action and structure-activity relationships. Additionally, further research is needed to understand its interactions with other molecules in complex biological systems. Furthermore, further research is needed to understand its interactions with other drugs and compounds, as well as its effects when used in combination with other drugs. Finally, further research is needed to better understand its biochemical and physiological effects.
Synthesis Methods
Tert-butyl 4-[(6-chloropyrazin-2-yl)(methyl)amino]azepane-1-carboxylate is synthesized through a multi-step process. The first step involves the reaction of 6-chloropyrazine-2-carboxylic acid with tert-butyl isocyanide to form the intermediate product 6-chloropyrazin-2-ylmethyl isocyanide. This intermediate is then reacted with 1-aminoazepane to form the final product of tert-butyl 4-[(6-chloropyrazin-2-yl)(methyl)amino]azepane-1-carboxylate. This synthesis method has been shown to be efficient and reliable, and the yield of the product is high.
Scientific Research Applications
Tert-butyl 4-[(6-chloropyrazin-2-yl)(methyl)amino]azepane-1-carboxylate has been extensively studied for its potential use in scientific research. It has been shown to be a useful tool for studying the structure-activity relationships of various compounds. Additionally, it has been used to study the interactions between proteins and small molecules, as well as the mechanisms of action of various drugs. Furthermore, it has been used as a model compound for studying the effects of various environmental conditions on the structure and function of proteins.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 4-[(6-chloropyrazin-2-yl)(methyl)amino]azepane-1-carboxylate involves the reaction of 6-chloropyrazine-2-carbaldehyde with tert-butyl 4-aminopiperidine-1-carboxylate, followed by the reduction of the resulting imine intermediate with sodium borohydride and the subsequent N-methylation of the amine group with methyl iodide.", "Starting Materials": [ "6-chloropyrazine-2-carbaldehyde", "tert-butyl 4-aminopiperidine-1-carboxylate", "sodium borohydride", "methyl iodide" ], "Reaction": [ "Step 1: Reaction of 6-chloropyrazine-2-carbaldehyde with tert-butyl 4-aminopiperidine-1-carboxylate in the presence of a suitable solvent and a catalyst to form the corresponding imine intermediate.", "Step 2: Reduction of the imine intermediate with sodium borohydride in the presence of a suitable solvent to form the corresponding amine intermediate.", "Step 3: N-methylation of the amine intermediate with methyl iodide in the presence of a suitable solvent and a base to form tert-butyl 4-[(6-chloropyrazin-2-yl)(methyl)amino]azepane-1-carboxylate." ] } | |
CAS RN |
2377034-28-9 |
Product Name |
tert-butyl 4-[(6-chloropyrazin-2-yl)(methyl)amino]azepane-1-carboxylate |
Molecular Formula |
C16H25ClN4O2 |
Molecular Weight |
340.8 |
Purity |
95 |
Origin of Product |
United States |
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